N-(sec-butyl)-4-(3-methylbutyl)-1,5-dioxo-2-(4-vinylbenzyl)-1,2,4,5-tetrahydro[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide

• IUPAC Name: N-butan-2-yl-2-[(4-ethenylphenyl)methyl]-4-(3-methylbutyl)-1,5-dioxo-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide
• InChI: InChI=1S/C28H33N5O3/c1-6-19(5)29-25(34)22-12-13-23-24(16-22)33-27(31(26(23)35)15-14-18(3)4)30-32(28(33)36)17-21-10-8-20(7-2)9-11-21/h7-13,16,18-19H,2,6,14-15,17H2,1,3-5H3,(H,29,34)
• InChI Key: DHYKHCLQSGFCEM-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(=O)C1=CC2=C(C=C1)C(=O)N(C3=NN(C(=O)N23)CC4=CC=C(C=C4)C=C)CCC(C)C
• Molecular Formula: C28H33N5O3
• Molecular Weight: 487.6 g/mol

Description

N-(sec-butyl)-4-(3-methylbutyl)-1,5-dioxo-2-(4-vinylbenzyl)-1,2,4,5-tetrahydro[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide is a useful research compound. Its molecular formula is C28H33N5O3 and its molecular weight is 487.604. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Applications

• Antimicrobial Agents : A study introduced novel 1H-1,2,3-triazole-4-carboxamides, including triazolo[1,5-a]quinazoline derivatives, synthesized via click chemistry, demonstrating moderate to good antimicrobial activities against various pathogens, including Gram-positive and Gram-negative bacteria, as well as fungal strains (Pokhodylo et al., 2021).

Analgesic Activity

• Pain Management : Research on pyrazoles and triazoles bearing a dibromo-methylquinazoline moiety, related to the structural realm of the specified compound, showed potential analgesic properties. These compounds were synthesized and evaluated for their ability to alleviate pain (Saad et al., 2011).

Bioactivity Prediction and Synthesis

• Biological Activity and Acute Toxicity : A comprehensive study was conducted on 4-aryl-5-oxo-4,5-dihydro[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamides, predicting their bioactivity spectrum, including potential antineurotic activity, which might be relevant for treatments targeting male reproductive and erectile dysfunctions. This research also evaluated their acute toxicity, categorizing them as slightly toxic or practically nontoxic (Danylchenko et al., 2016).

Receptor Selectivity

• Selective Receptor Binding : Derivatives of the triazoloquinazoline adenosine antagonist CGS15943, which shares a structural resemblance to the chemical , were studied for their selectivity towards the human A3 receptor subtype, showing high affinity and selectivity. This research underscores the potential of structurally related compounds for targeted receptor modulation (Kim et al., 1996).